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Compound of Interest

Compound Name: 2-Nitrobutyl methacrylate

Cat. No.: B097368 Get Quote

An In-depth Technical Guide to the Synthesis and Properties of 2-Nitrobutyl Methacrylate

Introduction
2-Nitrobutyl methacrylate is a functional monomer that incorporates a nitro group into a

methacrylate backbone. This unique combination of functional groups imparts specific chemical

properties, making it a valuable component in the synthesis of specialized polymers. The

presence of the nitro group can enhance the energetic properties of the resulting polymers,

making them suitable for applications as energetic binders. Additionally, the methacrylate group

allows for polymerization through conventional free-radical methods, as well as controlled

radical polymerization techniques. This guide provides a comprehensive overview of the

synthesis, properties, and polymerization of 2-Nitrobutyl methacrylate, intended for

researchers and professionals in materials science and drug development.

Synthesis of 2-Nitrobutyl Methacrylate
The synthesis of 2-Nitrobutyl methacrylate can be achieved through two primary routes:

direct esterification and transesterification.

Direct Esterification
Direct esterification is a conventional method that involves the reaction of methacrylic acid with

2-nitrobutanol in the presence of an acid catalyst, such as sulfuric acid or polymeric phosphoric

acid.[1] To drive the reaction to completion, a hydrocarbon solvent that forms an azeotrope with
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the water produced as a byproduct is often employed.[1] A significant drawback of this method,

particularly on a commercial scale, is the need to remove the strong acid catalyst, which can

generate undesirable waste streams.[1][2]

Transesterification
Transesterification has emerged as a more favorable and commercially viable route for

synthesizing 2-Nitrobutyl methacrylate.[1] This method involves the reaction of a

methacrylate ester, typically methyl methacrylate (MMA), with 2-nitrobutanol.[1] The reaction is

conducted in the presence of a transesterification catalyst and a free radical inhibitor to prevent

premature polymerization.[1] The equilibrium of the reaction is shifted towards the product by

removing the methanol byproduct, often through azeotropic distillation.[1]

The general reaction is as follows: Methyl Methacrylate + 2-Nitrobutanol → 2-Nitrobutyl
methacrylate + Methanol[1]

Properties of 2-Nitrobutyl Methacrylate
The chemical structure of 2-Nitrobutyl methacrylate, with its nitro group and methacrylic

moiety, gives it unique properties.[1]

Property Value Reference

Molecular Formula C8H13NO4 [1]

Molecular Weight 187.19 g/mol [1]

CAS Number 17977-11-6 [1]

IUPAC Name
2-nitrobutyl 2-methylprop-2-

enoate
[1]

InChI Key
DOEOZIKIOFMZJE-

UHFFFAOYSA-N
[1]

Polymerization of 2-Nitrobutyl Methacrylate
2-Nitrobutyl methacrylate readily undergoes conventional free-radical polymerization.[1] The

polymerization process is influenced by factors such as temperature, initiator concentration,
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and the presence of inhibitors. Higher temperatures generally lead to a faster polymerization

rate but may result in a lower average molecular weight.[1]

The monomer can also be copolymerized with other acrylate and methacrylate monomers,

such as methyl acrylate, ethyl acrylate, butyl acrylate, methyl methacrylate (MMA), and butyl

methacrylate (BMA), to tailor the properties of the resulting copolymer.[1] For instance,

incorporating styrene as a comonomer can increase the glass transition temperature (Tg) and

improve the hardness of the polymer.[1] Advanced techniques like Atom Transfer Radical

Polymerization (ATRP), Reversible Addition-Fragmentation chain-Transfer (RAFT)

polymerization, and Nitroxide-Mediated Polymerization (NMP) offer precise control over the

polymer's molecular weight and architecture.[1]

Experimental Protocols
Synthesis of 2-Nitrobutyl Methacrylate via
Transesterification
Materials:

2-nitrobutanol

Methyl methacrylate (MMA)

Zirconium acetylacetonate (catalyst)[2]

Phenothiazine (free radical inhibitor)[2]

Toluene (solvent)[1]

Procedure:

A reaction flask is equipped with a stirrer, thermometer, distillation head, and reflux splitter.

2-nitrobutanol and toluene are added to the flask.

The mixture is heated to remove any water via azeotropic distillation.[2]
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The solution is cooled, and phenothiazine, methyl methacrylate, and zirconium

acetylacetonate are added.[2]

The reaction mixture is heated to a temperature between 90°C and 120°C under reduced

pressure (e.g., 400-700 mmHg).[2]

The methanol byproduct, along with excess MMA, is collected as a distillate.

After the reaction is complete, the remaining toluene and unreacted MMA are removed using

a rotary evaporator to yield the crude product.[2]

The product can be further purified if necessary.

Free-Radical Polymerization of 2-Nitrobutyl Methacrylate
Materials:

2-Nitrobutyl methacrylate (monomer)

Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (initiator)

Toluene or another suitable solvent

Procedure:

The 2-Nitrobutyl methacrylate monomer and solvent are placed in a reaction vessel.

The initiator (e.g., AIBN) is added to the mixture.

The solution is purged with an inert gas (e.g., nitrogen or argon) to remove oxygen, which

can inhibit polymerization.

The reaction vessel is sealed and heated to a temperature appropriate for the chosen

initiator (typically 60-80°C for AIBN).

The polymerization is allowed to proceed for a specified time to achieve the desired

conversion.
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The resulting polymer is isolated by precipitation in a non-solvent (e.g., methanol or hexane)

and dried under vacuum.

Visualizations
Caption: Direct Esterification Synthesis of 2-Nitrobutyl methacrylate.

Caption: Transesterification Synthesis of 2-Nitrobutyl methacrylate.

Caption: Free-Radical Polymerization of 2-Nitrobutyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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